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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for

2-Nitrobenzaldehyde (CAS No. 552-89-6). The information herein is intended to equip

laboratory personnel with the knowledge necessary to handle this chemical responsibly,

minimizing risks and ensuring a safe working environment.

Chemical and Physical Properties
2-Nitrobenzaldehyde is a yellow crystalline solid.[1] It is an aromatic aldehyde with a nitro

group attached to the benzaldehyde ring.[1] This structure influences its reactivity and

biological activity.[1]

Hazard Identification and Classification
2-Nitrobenzaldehyde is classified as a hazardous substance.[2] It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[3]

Table 1: GHS Hazard Classification for 2-Nitrobenzaldehyde
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Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Diagram 1: GHS Hazard Pictograms for 2-Nitrobenzaldehyde

GHS Pictogram for 2-Nitrobenzaldehyde.

Quantitative Safety Data
A summary of key quantitative safety data for 2-Nitrobenzaldehyde is provided in Table 2. This

information is crucial for risk assessment and the implementation of appropriate safety

measures.

Table 2: Quantitative Safety Data for 2-Nitrobenzaldehyde
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Parameter Value Reference

Physical Properties

Molecular Formula C₇H₅NO₃

Molecular Weight 151.12 g/mol

Melting Point 41 - 44 °C (105.8 - 111.2 °F)

Boiling Point 153 °C (307.4 °F) @ 23 mmHg

Flash Point > 110 °C (> 230 °F)

Toxicity Data

Acute Oral Toxicity (LD50,

Mouse)
600 mg/kg

Exposure Limits

Oregon PEL (Particulates not

otherwise regulated - Total

Dust)

10 mg/m³

Oregon PEL (Particulates not

otherwise regulated -

Respirable Fraction)

5 mg/m³

Michigan Exposure Limits

(Particulates not otherwise

regulated, Respirable dust)

5 mg/m³

NFPA 704 Rating

Health 2

Flammability 1

Reactivity 0

HMIS Rating

Health Hazard 2

Fire Hazard 1
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Reactivity 0

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is paramount when working with 2-
Nitrobenzaldehyde.

4.1. Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when handling this chemical.

Eye/Face Protection: Chemical safety goggles or safety glasses with side-shields are

mandatory. A face shield may be necessary when there is a splash hazard.

Skin Protection: Nitrile rubber gloves should be worn and inspected for integrity before use. A

lab coat or a chemical-resistant apron is also required.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If dust is generated, a particulate respirator (e.g., N95) should be

used.

4.2. Engineering Controls

Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below recommended exposure limits. A chemical fume hood is

highly recommended for all manipulations of 2-Nitrobenzaldehyde.

4.3. Handling and Storage

Handling: Avoid all personal contact, including inhalation of dust. Do not ingest or breathe

dust. Wash hands thoroughly after handling. Empty containers may pose a fire risk and

should be handled with care.

Storage: Store in a cool, dry, and well-ventilated place. Keep containers tightly closed and in

their original packaging. Store away from incompatible materials such as strong oxidizing

agents, bases, and acids.
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Diagram 2: Experimental Workflow for Handling 2-Nitrobenzaldehyde
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Safe handling workflow for 2-Nitrobenzaldehyde.

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.

Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Accidental Release Measures
Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up

procedures and avoid generating dust. Place the spilled material in a suitable, labeled

container for waste disposal.

Major Spills: Evacuate unnecessary personnel. Alert emergency responders. Wear

appropriate PPE, including respiratory protection. Prevent the spill from entering drains or

waterways.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide. For large fires, a water spray or fog can be used.

Unsuitable Extinguishing Media: Do not use a heavy water stream.
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Specific Hazards: The product is combustible and may burn if ignited. Combustion may

produce carbon oxides (CO, CO₂) and nitrogen oxides (NOx). Dust clouds may form an

explosive mixture with air.

Stability and Reactivity
Chemical Stability: 2-Nitrobenzaldehyde is stable under normal ambient and anticipated

storage and handling conditions. It is noted to be air-sensitive.

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and strong acids.

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

Disposal Considerations
Dispose of 2-Nitrobenzaldehyde and its containers in accordance with local, regional, and

national regulations. Do not allow the chemical to enter drains or waterways. Contaminated

packaging should be treated as hazardous waste.

This guide is intended to be a comprehensive resource for the safe handling of 2-
Nitrobenzaldehyde. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

provided by the manufacturer and adherence to all institutional safety protocols. Always

prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Nitrobenzaldehyde: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664092#safety-precautions-and-handling-of-2-
nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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